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Compound of Interest

Compound Name: Kresoxim-Methyl

Cat. No.: B3119233

This guide provides a detailed comparison of the efficacy of Kresoxim-methyl and other
prominent strobilurin fungicides, including Azoxystrobin, Pyraclostrobin, and Trifloxystrobin. The
information is intended for researchers, scientists, and professionals in drug development,
offering a comprehensive overview supported by experimental data and detailed
methodologies.

Introduction to Strobilurin Fungicides

Strobilurin fungicides, also known as Qol (Quinone outside Inhibitors), are a class of
agricultural fungicides inspired by a natural antifungal substance produced by the mushroom
Strobilurus tenacellus.[1] These synthetic analogues were developed to be more resistant to
UV light degradation.[1] Commercially available strobilurins include Kresoxim-methyl,
Azoxystrobin, Pyraclostrobin, and Trifloxystrobin.[1][2] They possess a broad spectrum of
activity against various fungal pathogens, including those belonging to Ascomycetes,
Basidiomycetes, and Oomycetes.[2] Their primary mode of action involves the inhibition of
mitochondrial respiration, which ultimately leads to fungal cell death due to a lack of energy.[1]

[3]
Mechanism of Action: Inhibition of Mitochondrial
Respiration

Strobilurin fungicides share a common biochemical mode of action. They disrupt the production
of ATP within the fungal cell by blocking the electron transport chain in the mitochondria.[3][4]
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Specifically, they bind to the quinol oxidation (Qo) site of the cytochrome bcl complex (also
known as Complex I11).[3][4][5] This binding action obstructs the transfer of electrons from
cytochrome b to cytochrome cl, a critical step in the respiratory process.[3][5] The disruption of
the electron flow prevents the synthesis of ATP, the primary energy currency of the cell, leading
to the cessation of fungal growth and spore germination.[1][3]
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Caption: Mechanism of action of strobilurin fungicides.

Comparative Efficacy

The efficacy of strobilurin fungicides can vary significantly depending on the target pathogen,
crop, and environmental conditions. The following tables summarize quantitative data from
various studies comparing Kresoxim-methyl with other strobilurins.

In Vitro Efficacy Data
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In vitro studies are crucial for determining the intrinsic activity of a fungicide against a specific
pathogen by measuring parameters such as the concentration required to inhibit fungal growth
by 50% (EC50).

Mycelial Conidial

Target Strobilurin Growth Germination
i s . Reference

Pathogen Fungicide Inhibition Inhibition

EC50 (ng/mL) EC50 (pg/mL)
Magnaporthe
oryzae (Rice Kresoxim-methyl  0.024-0.287 0.012-0.105 [6]
Blast)
Azoxystrobin 0.006-0.056 0.004-0.051 [6]
Fusarium

Kresoxim-methyl  11.43 1.79 [7]

kyushuense
Azoxystrobin 6.25 1.60 [7]

Field and Greenhouse Efficacy Data

Field and greenhouse trials provide data on the performance of fungicides under more realistic
conditions, often reported as percent disease control.
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o Application .
Target Strobilurin Disease
Crop ) o Rate (g Reference
Disease Fungicide . Control (%)
a.i./ha)
Cercospora Kresoxim-
Sugar Beet 200 Poor [8][9][10]
Leaf Spot methyl
] Modest to
Azoxystrobin 200 [81[9][10]
Poor
Pyraclostrobi
200 Good [8][9][10]
n
Trifloxystrobin 200 Excellent [81[9][10]
Kresoxim-
Rice Rice Blast 187.5 > 73% [6]
methyl
Azoxystrobin 187.5 > 73% [6]
] Downy Kresoxim- ]
Pearl Millet ) Foliar Spray 79% [11]
Mildew methyl
Azoxystrobin Foliar Spray 91% [11]
Trifloxystrobin  Foliar Spray 59% [11]

Comparative Properties

Beyond direct efficacy, other properties such as systemic activity and duration of protection are

critical for effective disease management.

© 2025 BenchChem. All rights reserved.

4/10

Tech Support


https://apsjournals.apsnet.org/doi/pdf/10.1094/PD-90-0820
https://pubmed.ncbi.nlm.nih.gov/30781246/
https://apsjournals.apsnet.org/doi/10.1094/PD-90-0820
https://apsjournals.apsnet.org/doi/pdf/10.1094/PD-90-0820
https://pubmed.ncbi.nlm.nih.gov/30781246/
https://apsjournals.apsnet.org/doi/10.1094/PD-90-0820
https://apsjournals.apsnet.org/doi/pdf/10.1094/PD-90-0820
https://pubmed.ncbi.nlm.nih.gov/30781246/
https://apsjournals.apsnet.org/doi/10.1094/PD-90-0820
https://apsjournals.apsnet.org/doi/pdf/10.1094/PD-90-0820
https://pubmed.ncbi.nlm.nih.gov/30781246/
https://apsjournals.apsnet.org/doi/10.1094/PD-90-0820
https://www.researchgate.net/publication/271856608_Effect_of_azoxystrobin_and_kresoxim-methyl_on_rice_blast_and_rice_grain_yield_in_China
https://www.researchgate.net/publication/271856608_Effect_of_azoxystrobin_and_kresoxim-methyl_on_rice_blast_and_rice_grain_yield_in_China
https://www.researchgate.net/publication/269738117_Comparative_efficacy_of_strobilurin_fungicides_against_downy_mildew_disease_of_pearl_millet
https://www.researchgate.net/publication/269738117_Comparative_efficacy_of_strobilurin_fungicides_against_downy_mildew_disease_of_pearl_millet
https://www.researchgate.net/publication/269738117_Comparative_efficacy_of_strobilurin_fungicides_against_downy_mildew_disease_of_pearl_millet
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3119233?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative
Check Availability & Pricing

Kresoxim- Azoxystrobi Pyraclostro  Trifloxystro
Property : . Reference
methyl n bin bin
Systemic,
Absorbed by Locally Strongly
absorbed by o
_ roots and systemic with  adsorbed to
Systemic roots and
leaves, strong waxy layers, [12]
Property leaves, ) )
translocated ] translaminar translaminar
) translaminar o o
in xylem . activity activity
mobility
Duration of
) 10-14 days > 15 days > 15 days > 15 days [12]
Protection
<
Inhibitory > ) > < Kresoxim-
o ] ) Pyraclostrobi ] [12]
Activity Rank Trifloxystrobin Azoxystrobin methyl

Experimental Protocols

Standardized protocols are essential for the accurate evaluation of fungicide efficacy.[13] Below

are detailed methodologies for representative in vitro and field experiments.

In Vitro Mycelial Growth Inhibition Assay (Poisoned
Food Technique)

This method is commonly used to determine the EC50 values of fungicides against mycelial

growth.[14]

» Preparation of Fungicide Stock Solutions: Dissolve the technical grade fungicide in an

appropriate solvent (e.g., acetone or ethanol) to create a high-concentration stock solution.

[15]

o Preparation of Poisoned Media: Prepare a suitable growth medium, such as Potato Dextrose
Agar (PDA), and sterilize it.[15] While the medium is still molten, add the fungicide stock

solution to achieve a series of desired final concentrations.[15] A control medium with only

the solvent is also prepared.[15]
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« Inoculation: Place a mycelial plug (typically 5 mm in diameter) from the margin of an actively
growing culture of the target fungus onto the center of each fungicide-amended and control
Petri dish.[16]

 Incubation: Incubate the plates at a suitable temperature for the test fungus (e.g., 25°C) in
the dark.[17]

» Data Collection: Measure the radial growth of the fungal colony in two perpendicular
directions at regular intervals until the colony in the control plate reaches the edge of the
dish.[14][16]

o Data Analysis: Calculate the percentage of mycelial growth inhibition for each concentration
relative to the control. The EC50 value is then determined by probit analysis or by plotting
the inhibition percentage against the log of the fungicide concentration.

Field Efficacy Trial

Field trials are necessary to evaluate fungicide performance under real-world agricultural
conditions.[13][18]
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Caption: Generalized workflow for a fungicide field efficacy trial.
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» Experimental Design: The experiment is typically laid out in a randomized complete block
design (RCBD) with multiple replications for each treatment.[19] Treatments include an
untreated control and the different fungicides at their proposed application rates.[19]

o Crop Management: The crop is grown according to standard agricultural practices for the
region.[19]

o Fungicide Application: Fungicides are applied at specified growth stages or upon the first
appearance of disease symptoms.[8] Applications are made using calibrated spray
equipment to ensure uniform coverage.

o Disease Assessment: Disease severity and incidence are recorded before the first
application and at regular intervals thereafter.[8] This can be done by visually rating the
percentage of plant tissue affected by the disease.

o Data Collection: In addition to disease ratings, other data such as the Area Under the
Disease Progress Curve (AUDPC), crop yield, and quality parameters are often collected.[8]

 Statistical Analysis: The collected data are subjected to Analysis of Variance (ANOVA).[8]
Treatment means are compared using a suitable test, such as Fisher's Least Significant
Difference (LSD) test, to determine significant differences in efficacy.[8]

Conclusion

The comparative efficacy of Kresoxim-methyl and other strobilurin fungicides is highly
dependent on the target pathogen and specific use conditions. While Kresoxim-methyl
demonstrates good efficacy against certain diseases like rice blast, studies have shown it to be
less effective against others, such as Cercospora leaf spot on sugar beet, when compared to
strobilurins like Trifloxystrobin and Pyraclostrobin.[6][8] Azoxystrobin often shows a broad
spectrum of high activity and good systemic properties.[11][12] Pyraclostrobin is noted for its
high intrinsic inhibitory activity.[12] The choice of a particular strobilurin fungicide should be
based on robust experimental data for the specific crop-pathogen system, alongside
considerations for resistance management strategies, such as alternating modes of action.[20]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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